Cas no 2231673-55-3 (methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate hydrochloride)

• Product Name: methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate hydrochloride
• CAS No: 2231673-55-3
• MF: C₈H₁₄ClNO₂
• MW: 191.66
• MDL: MFCD31706063
• CID: 5096620
• PubChem ID: 135395831
• Update Time: 2026-03-02

methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate hydrochloride
• EN300-37374099
• EN300-6736523
• SY324428
• Methyl2-(3-aminobicyclo[1.1.1]pentan-1-yl)acetatehydrochloride
• METHYL 2-(3-AMINOBICYCLO[1.1.1]PENTAN-1-YL)ACETATE HCL
• Methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate HCl
• methyl 2-(3-amino-1-bicyclo[1.1.1]pentanyl)acetate;hydrochloride
• 2231673-55-3
• AT19889
• Methyl 2-(3-aminobicyclo[1.1.1]pentan-1-yl)acetate hydrochloride
• MFCD31706063
• PS-21058

• MDL： MFCD31706063
• Inchi： 1S/C8H13NO2.ClH/c1-11-6(10)2-7-3-8(9,4-7)5-7;/h2-5,9H2,1H3;1H
• InChI Key： YRPKPEVDIRHBSM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC12CC(N)(C1)C2.[H]Cl

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate hydrochloride

Comprehensive Overview of Methyl 2-{3-Aminobicyclo[1.1.1]pentan-1-yl}acetate Hydrochloride (CAS No. 2231673-55-3)

Methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate hydrochloride (CAS No. 2231673-55-3) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The compound features a bicyclo[1.1.1]pentane scaffold, a motif increasingly explored for its ability to improve pharmacokinetic properties in bioactive molecules. Researchers are particularly interested in its amine-functionalized derivative, which offers versatile reactivity for further derivatization.

In recent years, the demand for novel bicyclic building blocks like methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate hydrochloride has surged, driven by trends in fragment-based drug design and proteolysis-targeting chimeras (PROTACs). The compound’s rigid three-dimensional structure makes it an attractive candidate for modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Its hydrochloride salt form enhances solubility, addressing a common challenge in preclinical development.

The synthesis of CAS No. 2231673-55-3 often involves multi-step routes, including [1.1.1]propellane opening reactions followed by esterification and amine protection strategies. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing its purity, as impurities can impact downstream applications. Users frequently search for "synthetic protocols for bicyclo[1.1.1]pentane derivatives" or "applications of strained ring systems in medicinal chemistry," reflecting the compound’s relevance in cutting-edge science.

Beyond pharmaceuticals, methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate hydrochloride has potential in agrochemicals and advanced materials. Its high strain energy and compact geometry may contribute to the development of lightweight polymers or adhesives. Environmental and regulatory considerations are also trending topics, with searches like "green chemistry approaches for strained molecules" highlighting the need for sustainable synthesis methods.

In summary, CAS No. 2231673-55-3 represents a promising tool for researchers exploring three-dimensional molecular architectures. Its combination of structural novelty, functional versatility, and drug-like properties positions it at the intersection of multiple disciplines, from precision medicine to material innovation. As interest in bioisosteres and sp3-rich fragments grows, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.